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Compound of Interest

Compound Name:
beta-(p-Chlorophenyl)-1-

piperidineethanol

CAS No.: 7550-28-9

Cat. No.: B12117294

Get Quote

Executive Summary & Molecule Profile[1][2]
-(p-Chlorophenyl)-1-piperidineethanol (often synonymous in literature with the core scaffold of
Eliprodil) represents a class of neuroprotective agents designed to mitigate excitotoxicity
without the psychotomimetic side effects associated with non-selective NMDA antagonists
(e.g., PCP, MK-801).[1]

Chemical Identity[1][2][3]
IUPAC Name: 1-(4-chlorophenyl)-2-(piperidin-1-yl)ethanol (Core scaffold)[1]

Key Derivative: Eliprodil (

-(4-chlorophenyl)-4-[(4-fluorophenyl)methyl]-1-piperidineethanol)[1][2][3]

Molecular Mechanism:

NMDA Receptor: Non-competitive antagonist selective for the GluN2B (NR2B) subunit.[1]

It binds to the polyamine modulatory site or the ifenprodil-binding site, preventing

excessive Ca
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influx during glutamate storms.[1]

Sigma-1 Receptor (

R): Agonist/Modulator.[1] Promotes mitochondrial stability, enhances Bcl-2 expression, and
modulates ER stress response.[1]

Ion Channels: Inhibits voltage-gated Ca

and Na

channels; blocks hERG K

channels (critical safety liability).[1]

Primary Applications
Ischemic Stroke & TBI: Neuroprotection via inhibition of glutamatergic excitotoxicity.[1]

Neurodegenerative Diseases: Parkinson’s Disease (PD) and ALS models.[1]

Neuropathic Pain: Modulation of spinal sensitization.[1]

Experimental Protocols
Application 1: NR2B-Selective NMDA Receptor Binding
Assay
Objective: To quantify the affinity of the compound for the ifenprodil-binding site on the GluN2B

subunit, distinguishing it from non-selective NMDA antagonists.[1]

Materials
Tissue: Rat forebrain membranes or HEK293 cells stably expressing hGluN1/hGluN2B.[1]

Radioligand: [

H]Ifenprodil (Specific Activity: ~60-80 Ci/mmol).[1]

Non-specific displacer: 10
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M Spermine or 10

M Eliprodil.[1]

Buffer: 50 mM Tris-HCl, pH 7.4. Critical: Do not use physiological salts (Na

, Ca

) initially, as they inhibit [

H]Ifenprodil binding.[1]

Protocol Workflow
Membrane Preparation:

Homogenize tissue in ice-cold 50 mM Tris-HCl (pH 7.4).

Centrifuge at 48,000

for 20 min at 4°C.

Wash pellet twice to remove endogenous glutamate and glycine (essential for accurate

determination).[1]

Resuspend in buffer to a final protein concentration of 0.2–0.5 mg/mL.[1]

Incubation:

Total Binding: 100

L Membrane + 50

L [

H]Ifenprodil (2-5 nM final) + 50

L Buffer.[1]

Non-Specific Binding: Add 10
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M Spermine (or unlabeled Eliprodil).[1]

Test Compound: Add

-(p-Chlorophenyl)-1-piperidineethanol (0.1 nM – 10

M).

Incubate for 2 hours at 4°C. (Note: Low temperature stabilizes the high-affinity state of the

ifenprodil site).[1]

Termination:

Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethyleneimine (PEI)

to reduce non-specific binding to the filter.[1]

Wash 3x with 3 mL ice-cold buffer.[1]

Data Analysis:

Calculate

and convert to

using the Cheng-Prusoff equation.[1]

Expected Result: High affinity (

< 100 nM) indicates specific interaction with the NR2B polyamine site.[1]

Application 2: In Vitro Neuroprotection Assay
(Excitotoxicity Model)
Objective: To validate the functional neuroprotective efficacy against glutamate-induced

neuronal death.[1]

Materials
Cells: Primary Cortical Neurons (DIV 12-14).[1]
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Insult Agent: 100

M Glutamate + 10

M Glycine.[1]

Readout: LDH Release (Cytotoxicity) or MTT Assay (Viability).

Protocol Workflow
Pre-treatment:

Replace culture medium with Locke’s buffer (Mg

-free to allow NMDA activation).[1]

Add

-(p-Chlorophenyl)-1-piperidineethanol (0.1, 1, 10

M) 15 minutes prior to insult.[1]

Control: MK-801 (10

M) as a positive control.[1]

Insult:

Add 100

M Glutamate / 10

M Glycine.

Incubate for 20 minutes at 37°C.

Recovery:

Wash cells and replace with fresh Neurobasal medium containing the test compound.[1]

Incubate for 24 hours.
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Quantification:

Collect supernatant for LDH assay.[1]

Calculation: % Neuroprotection =

.[1]

Application 3: Safety Pharmacology (hERG Channel
Screening)
Rationale: Compounds containing the p-chlorophenyl-piperidine moiety (like Eliprodil and

Haloperidol) are prone to blocking hERG potassium channels, leading to QT prolongation.[1]

This assay is mandatory for drug development.[1]

Protocol Summary (Patch Clamp)
System: CHO cells stably expressing hERG (Kv11.1).[1]

Method: Whole-cell patch clamp.

Voltage Protocol: Depolarize from -80 mV to +20 mV for 2s, then repolarize to -50 mV to

elicit tail current.

Dosing: Perfusion of compound (0.1 – 30

M).[1]

Endpoint: Measure inhibition of peak tail current.

Threshold:

< 10

M indicates significant cardiac risk.[1]

Mechanism of Action & Signaling Pathway[1]
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The following diagram illustrates the dual neuroprotective mechanism of the compound:

blocking the NR2B-NMDA receptor to prevent calcium overload while simultaneously activating

the Sigma-1 receptor to stabilize the mitochondria.[1]
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Figure 1: Dual mechanism of action targeting NR2B inhibition and Sigma-1 activation to

prevent excitotoxic cell death.[1]

Technical Reference Data
Property Specification Notes

Solubility DMSO (>20 mg/mL), Ethanol
Highly lipophilic; avoid

aqueous stock solutions.[1]

Stability Stable at -20°C (Solid)
Solutions in DMSO stable for

~1 month at -20°C.

Lipophilicity LogP ~ 4.5
Crosses Blood-Brain Barrier

(BBB) effectively.[1]

Receptor Selectivity NR2B > NR2A >> NR2C
~50-100 fold selective for

NR2B over NR2A.[1]

Key Liability hERG Inhibition
Potential for QT prolongation;

monitor in vivo.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.scribd.com/document/440159680/risk-management
https://www.scribd.com/document/440159680/risk-management
https://academic.oup.com/toxsci
https://www.scribd.com/document/440159680/risk-management
https://www.scribd.com/document/440159680/risk-management
https://www.scribd.com/document/440159680/risk-management
https://pubchem.ncbi.nlm.nih.gov/compound/Eliprodil
https://www.scribd.com/document/440159680/risk-management
https://www.benchchem.com/product/b12117294?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/440159680/risk-management
https://cymitquimica.com/cas/119431-25-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4373759
https://www.benchchem.com/product/b12117294/docs#application-note-p-chlorophenyl-1-piperidineethanol-in-neuropharmacology-1
https://www.benchchem.com/product/b12117294/docs#application-note-p-chlorophenyl-1-piperidineethanol-in-neuropharmacology-1
https://www.benchchem.com/product/b12117294/docs#application-note-p-chlorophenyl-1-piperidineethanol-in-neuropharmacology-1
https://www.benchchem.com/product/b12117294/docs#application-note-p-chlorophenyl-1-piperidineethanol-in-neuropharmacology-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12117294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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